![molecular formula C20H21FN6O2 B6450280 2-{4-[2-(1H-1,3-benzodiazol-1-yl)acetyl]piperazin-1-yl}-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one CAS No. 2549027-98-5](/img/structure/B6450280.png)
2-{4-[2-(1H-1,3-benzodiazol-1-yl)acetyl]piperazin-1-yl}-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a benzodiazole group, a piperazine ring, and a dihydropyrimidinone group. These groups are common in many pharmaceutical compounds and could potentially give the compound a variety of biological activities .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The benzodiazole could be formed through a condensation reaction, the piperazine might be introduced through a substitution reaction, and the dihydropyrimidinone could be formed through a cyclization reaction .Molecular Structure Analysis
The molecular structure of the compound would be quite complex due to the presence of several heterocyclic rings. The benzodiazole and dihydropyrimidinone rings are aromatic and would contribute to the compound’s stability. The piperazine ring is a saturated ring and could potentially be involved in hydrogen bonding .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions. The benzodiazole group could participate in electrophilic substitution reactions, the piperazine could undergo reactions at the nitrogen atoms, and the dihydropyrimidinone could undergo reactions at the carbonyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by its functional groups. It is likely to be a solid at room temperature and could be soluble in polar solvents due to the presence of several polar functional groups .Scientific Research Applications
- The compound exhibits antibacterial properties, making it relevant for combating bacterial infections. Researchers have explored its potential as a novel antibiotic agent, especially against drug-resistant strains .
- Mycobacterium tuberculosis, the causative agent of tuberculosis, remains a global health concern. Studies have investigated this compound’s efficacy against M. tuberculosis, highlighting its potential as an antimycobacterial agent .
- Inflammation plays a pivotal role in various diseases. Researchers have examined the anti-inflammatory properties of this compound, aiming to develop therapeutic interventions for inflammatory conditions .
- The compound’s structure suggests potential antitumor effects. Investigations have explored its impact on cancer cell lines, paving the way for further research in oncology .
- Diabetes management remains a critical challenge. Some studies have investigated whether this compound could contribute to glycemic control or insulin sensitivity .
- Oxidative stress contributes to several diseases. Researchers have evaluated the compound’s antioxidant capacity, which could have implications for health and disease prevention .
Antibacterial Activity
Antimycobacterial Potential
Anti-Inflammatory Effects
Antitumor Activity
Antidiabetic Applications
Antioxidant Properties
Mechanism of Action
The mechanism of action of the compound would depend on its biological activity. Many benzodiazole derivatives have been found to have antimicrobial, antiviral, and anticancer activities. Piperazine derivatives are often used as antipsychotic drugs. Dihydropyrimidinones are known to have calcium channel blocking activity .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[4-[2-(benzimidazol-1-yl)acetyl]piperazin-1-yl]-4-cyclopropyl-5-fluoro-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN6O2/c21-17-18(13-5-6-13)23-20(24-19(17)29)26-9-7-25(8-10-26)16(28)11-27-12-22-14-3-1-2-4-15(14)27/h1-4,12-13H,5-11H2,(H,23,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPRIGXVLWDGROB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(C(=O)NC(=N2)N3CCN(CC3)C(=O)CN4C=NC5=CC=CC=C54)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-[2-(benzimidazol-1-yl)acetyl]piperazin-1-yl]-4-cyclopropyl-5-fluoro-1H-pyrimidin-6-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.